Cas no 380458-19-5 (16-(pyridin-3-yl)methyl-12,18-dioxa-16-azapentacyclo11.8.0.0^{2,11}.0^{4,9}.0^{14,19}henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione)

$16-(pyridin-3-yl)methyl-12,18-dioxa-16-azapentacyclo11.8.0.0^{2,11}.0^{4,9}.0^{14,19}henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione structure$

380458-19-5 structure

Product Name:16-(pyridin-3-yl)methyl-12,18-dioxa-16-azapentacyclo11.8.0.0^{2,11}.0^{4,9}.0^{14,19}henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione

CAS No:380458-19-5

MF:C₂₄H₁₆N₂O₄

MW:396.394845962524

CID:6063389

PubChem ID:1192788

Update Time:2023-12-13

16-(pyridin-3-yl)methyl-12,18-dioxa-16-azapentacyclo11.8.0.0^{2,11}.0^{4,9}.0^{14,19}henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione Chemical and Physical Properties

Names and Identifiers

- 16-(pyridin-3-yl)methyl-12,18-dioxa-16-azapentacyclo11.8.0.0^{2,11}.0^{4,9}.0^{14,19}henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione
- 2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-naphtho[2,3:2,3]benzofuro[7,6-e][1,3]oxazine-7,12-dione
- 1H-Naphtho[2',3':4,5]furo[2,3-f][1,3]benzoxazine-7,12-dione, 2,3-dihydro-2-(3-pyridinylmethyl)-
- 2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-naphtho[2',3':2,3]benzofuro[7,6-e][1,3]oxazine-7,12-dione
- SR-01000082822-1
- CCG-347058
- EU-0012064
- Z56174868
- SR-01000082822
- AKOS000808072
- 380458-19-5
- F1094-0203
- Oprea1_645456
- 16-[(pyridin-3-yl)methyl]-12,18-dioxa-16-azapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{14,19}]henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione
- 16-(pyridin-3-ylmethyl)-12,18-dioxa-16-azapentacyclo[11.8.0.02,11.04,9.014,19]henicosa-1(13),2(11),4,6,8,14(19),20-heptaene-3,10-dione
- CHEMBL4548385
- Inchi： 1S/C24H16N2O4/c27-21-15-5-1-2-6-16(15)22(28)24-20(21)17-7-8-19-18(23(17)30-24)12-26(13-29-19)11-14-4-3-9-25-10-14/h1-10H,11-13H2
- InChI Key： PAXGYQWMAWLURI-UHFFFAOYSA-N
- SMILES： O1C2C=CC3C4C(=O)C5=C(C=CC=C5)C(=O)C=4OC=3C=2CN(CC2=CC=CN=C2)C1

Computed Properties

Exact Mass: 396.11100700g/mol
Monoisotopic Mass: 396.11100700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 2
Complexity: 699
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 72.6Å²

Experimental Properties

Density: 1.433±0.06 g/cm3(Predicted)
Boiling Point: 612.2±55.0 °C(Predicted)
pka: 4.78±0.10(Predicted)

16-(pyridin-3-yl)methyl-12,18-dioxa-16-azapentacyclo11.8.0.0^{2,11}.0^{4,9}.0^{14,19}henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione Pricemore >>

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